Cas no 274-85-1 ([1,2,4]Triazolo[1,5-a]pyridine)

1,2,4-Triazolo[1,5-a]pyridine is a nitrogen-rich heterocyclic compound characterized by a fused triazole and pyridine ring system. Its rigid bicyclic structure imparts high thermal and chemical stability, making it a valuable scaffold in medicinal chemistry and materials science. The compound's electron-deficient nature and ability to participate in hydrogen bonding enhance its utility as a building block for pharmaceuticals, particularly in the development of kinase inhibitors and antimicrobial agents. Its synthetic versatility allows for functionalization at multiple positions, enabling tailored modifications for specific applications. The compound's unique physicochemical properties also make it suitable for use in agrochemicals and optoelectronic materials.
[1,2,4]Triazolo[1,5-a]pyridine structure
274-85-1 structure
Product Name:[1,2,4]Triazolo[1,5-a]pyridine
CAS No:274-85-1
MF:C6H5N3
MW:119.124000310898
MDL:MFCD03700708
CID:36682
PubChem ID:67508
Update Time:2025-06-07

[1,2,4]Triazolo[1,5-a]pyridine Chemical and Physical Properties

Names and Identifiers

    • [1,2,4]Triazolo[1,5-a]pyridine
    • 1,3,3a-Triazaindene
    • 1,3-Diazaindolizine
    • (1,2,4)Triazolo(1,5-a)pyridine
    • s-Triazolo(1,5-a)pyridine
    • s-Triazolo[1,5-a]pyridine
    • DACWQSNZECJJGG-UHFFFAOYSA-N
    • [1,4]Triazolo[1,5-a]pyridine
    • 1,7,9-TRIAZABICYCLO[4.3.0]NONA-2,4,6,8-TETRAENE
    • 1,2,4-triazolo[1,5-a]pyridine
    • NSC99874
    • FCH847990
    • AB15720
    • 4H-[1,2,4]triazolo[1,5-a]pyridine
    • s11147
    • CS-0068008
    • [1, 2, 4]triazolo[1, 5-a]pyridine
    • DS-12073
    • InChI=1/C6H5N3/c1-2-4-9-6(3-1)7-5-8-9/h1-5
    • 274-85-1
    • SCHEMBL212241
    • SY031166
    • MFCD03700708
    • Z1198163032
    • AKOS006279496
    • FT-0685483
    • J-502704
    • NSC 99874
    • EN300-122828
    • NSC-99874
    • DTXSID40181822
    • DTXCID80104313
    • DA-19182
    • MDL: MFCD03700708
    • Inchi: 1S/C6H5N3/c1-2-4-9-6(3-1)7-5-8-9/h1-5H
    • InChI Key: DACWQSNZECJJGG-UHFFFAOYSA-N
    • SMILES: N12C=CC=CC1=NC=N2

Computed Properties

  • Exact Mass: 119.04800
  • Monoisotopic Mass: 119.048
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 105
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 30.2
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 0.7

Experimental Properties

  • Density: 1.29
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Refractive Index: 1.689
  • PSA: 30.19000
  • LogP: 0.72930

[1,2,4]Triazolo[1,5-a]pyridine Security Information

[1,2,4]Triazolo[1,5-a]pyridine Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

[1,2,4]Triazolo[1,5-a]pyridine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-TR052-1g
[1,2,4]Triazolo[1,5-a]pyridine
274-85-1 97%
1g
299.0CNY 2021-08-04
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-TR052-200mg
[1,2,4]Triazolo[1,5-a]pyridine
274-85-1 97%
200mg
95.0CNY 2021-08-04
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-TR052-50mg
[1,2,4]Triazolo[1,5-a]pyridine
274-85-1 97%
50mg
45.0CNY 2021-08-04
TRC
T767508-50mg
[1,2,4]Triazolo[1,5-a]pyridine
274-85-1
50mg
$ 50.00 2022-06-02
TRC
T767508-100mg
[1,2,4]Triazolo[1,5-a]pyridine
274-85-1
100mg
$ 65.00 2022-06-02
TRC
T767508-500mg
[1,2,4]Triazolo[1,5-a]pyridine
274-85-1
500mg
$ 210.00 2022-06-02
Apollo Scientific
OR960461-1g
[1,2,4]Triazolo[1,5-a]pyridine
274-85-1 97%
1g
£22.00 2025-02-21
Apollo Scientific
OR960461-5g
[1,2,4]Triazolo[1,5-a]pyridine
274-85-1 97%
5g
£98.00 2025-02-21
Matrix Scientific
069768-1g
[1,2,4]Triazolo[1,5-a]pyridine, 98%
274-85-1 98%
1g
$227.00 2023-09-08
Matrix Scientific
069768-5g
[1,2,4]Triazolo[1,5-a]pyridine, 98%
274-85-1 98%
5g
$857.00 2023-09-08

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